Cas no 2229591-73-3 (tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate
• CAS No: 2229591-73-3
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6111316
• PubChem ID: 165695020
• Update Time: 2025-05-19

tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate
• EN300-1884827
• tert-butyl N-{4-[(1-hydroxycyclopropyl)methyl]-2-methylphenyl}carbamate
• 2229591-73-3

• Inchi： 1S/C16H23NO3/c1-11-9-12(10-16(19)7-8-16)5-6-13(11)17-14(18)20-15(2,3)4/h5-6,9,19H,7-8,10H2,1-4H3,(H,17,18)
• InChI Key： KWVRBRWZYWJRGT-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229591-73-3 and Product Name: tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate

The compound with the CAS number 2229591-73-3 and the product name tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group and a carbamate moiety in its structure suggests a high degree of functionalization, which is often associated with enhanced biological activity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including pesticides, herbicides, and pharmaceuticals. The specific structure of tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate, featuring a cyclopropyl ring and a methylphenyl group, positions it as a promising candidate for further investigation.

The cyclopropyl ring is a key structural feature that contributes to the compound's unique chemical and biological properties. Cyclopropane derivatives are known for their stability and their ability to engage in favorable interactions with biological targets. In particular, the 1-hydroxycyclopropyl moiety within the compound's structure may enhance its solubility and bioavailability, making it more suitable for therapeutic applications. This aspect has been explored in various studies, where cyclopropane-containing compounds have shown promise in treating a range of diseases.

The methylphenyl group, also known as an isopropylbenzene derivative, adds another layer of complexity to the compound's structure. This group is commonly found in many pharmacologically active molecules and is known for its ability to modulate receptor activity. In the context of tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate, this group may contribute to the compound's interaction with specific biological targets, thereby influencing its pharmacological effects.

Recent research has highlighted the importance of structural diversity in drug discovery. The unique combination of functional groups in tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate makes it an attractive candidate for further exploration. Studies have shown that such structurally diverse compounds can exhibit novel mechanisms of action, which may lead to the development of more effective therapies. The tert-butyl group, in particular, is known for its ability to enhance metabolic stability and improve oral bioavailability.

The synthesis of carbamate derivatives often involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis of tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate likely involves advanced techniques such as nucleophilic substitution reactions and condensation reactions. These synthetic strategies are well-documented in the literature and have been successfully applied to other carbamate-based compounds.

In conclusion, the compound with CAS number 2229591-73-3 and the product name tert-butyl N-{4-(1-hydroxycyclopropyl)methyl-2-methylphenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further investigation in drug development. The presence of a cyclopropyl ring and a methylphenyl group enhances its potential biological activity, while the tert-butyl group contributes to its metabolic stability. As research continues to uncover new applications for carbamate derivatives, compounds like this one are likely to play a crucial role in the development of next-generation therapeutics.